molecular formula C6H4Cl3NO B8400085 3,4-Dichloro-5-methyl-1H-pyrrole-2-carbonyl chloride CAS No. 848500-48-1

3,4-Dichloro-5-methyl-1H-pyrrole-2-carbonyl chloride

Cat. No.: B8400085
CAS No.: 848500-48-1
M. Wt: 212.5 g/mol
InChI Key: KMRITLBIYXWLBO-UHFFFAOYSA-N
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Description

3,4-Dichloro-5-methyl-1H-pyrrole-2-carbonyl chloride is a useful research compound. Its molecular formula is C6H4Cl3NO and its molecular weight is 212.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

848500-48-1

Molecular Formula

C6H4Cl3NO

Molecular Weight

212.5 g/mol

IUPAC Name

3,4-dichloro-5-methyl-1H-pyrrole-2-carbonyl chloride

InChI

InChI=1S/C6H4Cl3NO/c1-2-3(7)4(8)5(10-2)6(9)11/h10H,1H3

InChI Key

KMRITLBIYXWLBO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(N1)C(=O)Cl)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 10.4 g (54 mmol) of 3,4-Dichloro-5-methyl-1H-pyrrole-2-carboxylic acid (Intermediate 1) in 100 ml SOCl2 was heated at reflux for 30 min. Solvent was removed to afford product. NMR (CDCl3): 2.3 (s, 1H), 8.8 (s, 1H).
Name
3,4-Dichloro-5-methyl-1H-pyrrole-2-carboxylic acid
Quantity
10.4 g
Type
reactant
Reaction Step One
Name
Intermediate 1
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0 (± 1) mol
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reactant
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Quantity
100 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid (Intermediate 3) in 50 ml SOCl2 was heated at reflux for 30 min. Solvent was removed and the residue was dried in vacuo.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step One

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